Cas no 946208-05-5 (1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 946208-05-5
• MF: C₂₂H₂₂N₄O₄
• MW: 406.434484958649
• CID: 5504192
• PubChem ID: 26845082
• Update Time: 2025-10-23

1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 946208-05-5
• VU0503683-1
• 1-{2-[(2-ethoxyphenyl)amino]-2-oxoethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1-[2-(2-ethoxyanilino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• 1-(2-((2-ethoxyphenyl)amino)-2-oxoethyl)-6-oxo-N-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide
• 1-{[(2-ethoxyphenyl)carbamoyl]methyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• F2877-0160
• 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C22H22N4O4/c1-3-30-19-7-5-4-6-17(19)24-20(27)14-26-21(28)13-12-18(25-26)22(29)23-16-10-8-15(2)9-11-16/h4-13H,3,14H2,1-2H3,(H,23,29)(H,24,27)
• InChI Key： XZTSABDMGSSUQY-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1NC(CN1C(C=CC(C(NC2C=CC(C)=CC=2)=O)=N1)=O)=O

Computed Properties

• Exact Mass: 406.16410520g/mol
• Monoisotopic Mass: 406.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 946208-05-5)

1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 946208-05-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, exhibits potential applications in drug development and therapeutic interventions. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential benefits, making it a subject of ongoing scientific exploration.

The molecular structure of 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide includes a pyridazine core, which is known for its versatility in medicinal chemistry. The presence of the ethoxyphenyl and methylphenyl groups enhances its binding affinity to specific biological targets, making it a promising candidate for further study. Its CAS number 946208-05-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

Recent studies have highlighted the potential of 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide in addressing challenges related to inflammatory diseases and metabolic disorders. These areas are currently hot topics in biomedical research, as the global prevalence of such conditions continues to rise. The compound's mechanism of action, which involves modulation of key enzymatic pathways, positions it as a valuable tool for developing novel therapeutic agents.

From a synthetic chemistry perspective, the preparation of 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide involves multi-step reactions that require precise control of reaction conditions. Researchers often employ carbamoylmethyl and carboxamide derivatives as intermediates, leveraging their reactivity to achieve high yields and purity. The optimization of these synthetic routes is a key focus area, as it directly impacts the scalability and cost-effectiveness of production.

The pharmaceutical industry is particularly interested in the bioavailability and pharmacokinetic profile of 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide. Understanding how the compound is absorbed, distributed, metabolized, and excreted in the body is critical for its development into a viable drug candidate. Preliminary data suggest that it exhibits favorable ADME properties, which bodes well for its future applications.

In addition to its therapeutic potential, 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is also being explored for its role in biochemical assays and diagnostic tools. Its ability to interact with specific proteins and enzymes makes it a useful probe for studying disease mechanisms and identifying new drug targets. This dual utility underscores its value in both basic and applied research.

The market demand for innovative compounds like 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is driven by the growing need for personalized medicine and targeted therapies. As the healthcare industry shifts toward more precise and effective treatments, the importance of such specialized molecules cannot be overstated. Companies investing in the development of this compound are likely to benefit from its potential to address unmet medical needs.

From an environmental and safety standpoint, 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been evaluated for its ecotoxicity and biodegradability. Regulatory agencies require comprehensive data on these aspects to ensure that the compound can be used safely in various applications. Current findings indicate that it poses minimal risk when handled according to established safety protocols.

In conclusion, 1-{(2-ethoxyphenyl)carbamoylmethyl}-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 946208-05-5) represents a promising area of research with broad implications for medicine and biotechnology. Its unique properties, combined with the growing interest in precision medicine and drug discovery, make it a compound worth watching. As scientific understanding of its mechanisms and applications deepens, it is likely to play an increasingly important role in advancing human health and well-being.